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Compound of Interest

Compound Name: 6-fluoro-2-methyl-2H-indazole

CAS No.: 348-39-0

Cat. No.: B1501199

Get Quote

Executive Summary
Substance: 6-Fluoro-2-methyl-2H-indazole (Fluorinated Indazole Derivative) Primary Hazard:

Formation of corrosive Hydrogen Fluoride (HF) gas during thermal decomposition.[1] Disposal

Class:Halogenated Organic Waste. Critical Directive:DO NOT dispose of via sanitary sewer or

standard trash. DO NOT mix with non-halogenated waste streams if avoidable (cost and safety

optimization).

Hazard Assessment & Technical Context
As Senior Application Scientists, we must look beyond the immediate "irritant" label on the

Safety Data Sheet (SDS). While 6-fluoro-2-methyl-2H-indazole is typically classified as a

Skin/Eye Irritant (H315/H319), the disposal risk profile is dominated by the fluorine atom at the

6-position.

The "Hidden" Hazard: Thermal Decomposition Standard incineration of organic waste converts

carbon to
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and hydrogen to

. However, fluorinated compounds follow a different stoichiometry during high-temperature
destruction:

Why this dictates protocol:

Equipment Damage: The Hydrogen Fluoride (HF) generated is highly corrosive to the

refractory lining of standard incinerators.

Environmental Release: Without specific alkaline scrubbing systems, HF is released into the

atmosphere.

Operational Consequence: You must tag this waste specifically as "Halogenated" so waste

management vendors route it to the correct facility (e.g., rotary kilns with caustic scrubbers).

Physical & Chemical Properties Table
Property Data Operational Implication

Molecular Formula

Contains Nitrogen (NOx

potential) and Fluorine (HF

potential).

Physical State Solid (Powder)

Dust generation risk; requires

particulate respirator during

handling.

Solubility
Low in water; Soluble in

DMSO/DCM

Do not attempt to dilute with

water for drain disposal.

Combustibility Combustible Organic
Segregate from oxidizers (e.g.,

Nitric Acid, Peroxides).

RCRA Status Non-listed (typically)

Characterize as D001

(Ignitable) if in flammable

solvent, or Hazardous Irritant.

Pre-Disposal Stabilization (In-Lab Protocol)
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Before the waste leaves your fume hood, it must be stabilized. Follow this decision matrix

based on the material's current state.

Scenario A: Pure Solid Waste
Container: High-Density Polyethylene (HDPE) or Glass wide-mouth jar.

Protocol:

Transfer solid directly to the container.

Do not dissolve in solvent "just to get rid of it." Solid waste is cheaper and safer to

transport than liquid waste.

Wipe exterior threads to prevent cap seizing.

Scenario B: Reaction Mixture (Solution)
Container: Amber glass or HDPE carboy.

Compatibility Check: Ensure the solvent carrier is compatible with the waste drum.

Example: If dissolved in Dichloromethane (DCM), this is Halogenated Solvent Waste.

Example: If dissolved in Acetone, this is technically a mixture, but must be treated as

Halogenated due to the solute.

Quenching: If the indazole was used with reactive reagents (e.g.,

,

), quench the mixture fully before transferring to the waste container. Never bottle active
reagents.

Waste Stream Segregation Workflow
The following diagram illustrates the logical flow for segregating this specific compound to

ensure regulatory compliance and safety.
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Start: 6-Fluoro-2-methyl-2H-indazole Waste

Is the waste Solid or Liquid?
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Solid Powder

Liquid/Solution

Dissolved
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(Tag: Fluorinated Organic)

Solvent Type?

Vendor Pickup
(Incineration w/ Scrubber)

Halogenated Solvent
(e.g., DCM, Chloroform)

Chlorinated/Fluorinated

Non-Halogenated Solvent
(e.g., Acetone, MeOH)

Organic Only

Bin: Halogenated Solvents
(Contains Fluorine)

Bin: Non-Halogenated Solvents
(Mark: Contaminated with Fluorine)

Alert Vendor

Click to download full resolution via product page

Figure 1:Decision tree for segregating fluorinated indazole waste. Note the critical routing of

liquid waste based on solvent carrier to prevent contamination of non-halogenated streams.
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Labeling & Regulatory Compliance
A "Self-Validating System" relies on clear communication. A generic "Waste" label is insufficient

and dangerous.

Required Label Elements:

Full Chemical Name: "6-Fluoro-2-methyl-2H-indazole" (No abbreviations).

Hazard Checkboxes: [x] Toxic [x] Irritant.[2]

Constituents: If in solution, list the solvent and the approximate % concentration.

Critical Tag:"CONTAINS FLUORINE / HALOGENATED".

Why this matters: Waste vendors often test for halogens (Beilstein test or XRF). If you put this

compound in a "Non-Halogenated" drum (which is cheaper to dispose of), and it tests positive

for Fluorine, your lab may be fined, or the entire drum rejected.

Emergency Procedures (Spills)
In the event of a spill outside the fume hood:

Evacuate & Ventilate: Dust inhalation is the primary immediate risk.

PPE: Wear Nitrile gloves (double gloved), safety goggles, and N95/P100 respirator if powder

is airborne.

Containment:

Solid: Do not dry sweep (creates dust).[3] Cover with wet paper towels or use a HEPA

vacuum designated for hazardous chemicals.

Liquid: Absorb with vermiculite or sand.

Decontamination: Wash the surface with soap and water. Collect all cleanup materials

(towels, gloves) into the Hazardous Solid Waste bin (as defined in Section 3).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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